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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382 Get Quote

For researchers, scientists, and drug development professionals, the selection of an optimal

catalyst is paramount to achieving desired reaction outcomes. This guide provides an objective

comparison of the catalytic performance of nickel chromate against other first-row transition

metal chromates, namely copper chromate, zinc chromate, and iron chromate. The information

presented is supported by experimental data to aid in the selection of the most suitable catalyst

for specific applications.

Transition metal chromates are a class of compounds that have garnered significant interest in

the field of catalysis due to their diverse activities in various chemical transformations, including

oxidation, hydrogenation, and decomposition reactions. The catalytic performance of these

materials is intrinsically linked to the nature of the transition metal cation. This guide delves into

a comparative analysis of nickel chromate with its counterparts, offering insights into their

respective strengths and weaknesses.

Comparative Catalytic Performance
The catalytic efficacy of nickel chromate, copper chromate, and zinc chromate has been

systematically evaluated in the thermal decomposition of ammonium perchlorate (AP), a critical

component in solid propellants. The data, summarized in the table below, highlights the distinct

catalytic activities of these materials.
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Catalyst
Decompositio
n Temp. (°C)

Decompositio
n Temp.
Decrease (°C)

Activation
Energy
(kJ/mol)

Activation
Energy
Decrease
(kJ/mol)

Pristine AP 434.5 - 215.1 -

Nickel Chromate

(NiCr₂O₄)
409.6 24.9 121.1 94.0

Copper

Chromate

(CuCr₂O₄)

376.8 57.7 132.0 83.1

Zinc Chromate

(ZnCr₂O₄)
395.7 38.8 148.1 67.0

Data sourced

from a study on

the catalytic

thermal

decomposition of

fine ammonium

perchlorate (AP)

[1][2].

As the data indicates, copper chromate exhibits the most significant reduction in the

decomposition temperature of AP, suggesting the highest catalytic activity for this specific

application.[1][2] Nickel chromate also demonstrates considerable catalytic prowess,

significantly lowering both the decomposition temperature and the activation energy.[1][2] Zinc

chromate, while effective, shows a comparatively lesser impact on the decomposition kinetics.

[1][2]

In the realm of hydrogenation, particularly for edible oils, nickel catalysts are generally

recognized for their high activity. However, they can lead to the formation of undesirable trans

isomers.[3] Copper chromite catalysts, on the other hand, are noted for their high selectivity,

albeit with lower activity compared to nickel.[3] A mixed catalyst containing both nickel and
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copper chromite has been shown to enhance the hydrogenation rate significantly without a

substantial compromise in selectivity.[3]

Experimental Methodologies
To ensure the reproducibility and verification of the presented data, detailed experimental

protocols for catalyst synthesis and performance evaluation are provided below.

Synthesis of Transition Metal Chromate Nanoparticles
(Modified Sol-Gel Method)
This method is applicable for the synthesis of nickel chromate (NiCr₂O₄), copper chromate

(CuCr₂O₄), and zinc chromate (ZnCr₂O₄) nanoparticles.[1][2]

Materials:

Metal Nitrates (e.g., Ni(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O, Zn(NO₃)₂·6H₂O)

Chromium(III) Nitrate Nonahydrate (Cr(NO₃)₃·9H₂O)

Citric Acid

Ammonia Solution

Deionized Water

Procedure:

Precursor Solution Preparation: Dissolve stoichiometric amounts of the respective metal

nitrate and chromium nitrate in deionized water.

Complexation: Add citric acid to the solution in a 1:1 molar ratio to the total metal ions. The

citric acid acts as a complexing agent.

pH Adjustment: Adjust the pH of the solution to a range of 10-11 by the dropwise addition of

ammonia solution. This will induce the formation of a gel.

Gel Formation: Stir the solution continuously until a homogenous gel is formed.
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Drying: Dry the gel in an oven at 120 °C for 12 hours.

Calcination: Calcine the dried powder in a furnace. The calcination temperature can be

optimized to control the particle size, with a temperature of around 820 °C yielding

nanoparticles of approximately 23 nm for copper chromate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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